![molecular formula C10H20N2O2 B1387866 tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate CAS No. 898271-20-0](/img/structure/B1387866.png)
tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate
Overview
Description
“tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate” is a chemical compound with the molecular formula C10H20N2O2 . It is also known by other names such as 1-Boc-3-aminoethylazetidine and 1-Boc-(3-Aminoethyl)azetidine . The compound has a molecular weight of 200.28 g/mol .
Molecular Structure Analysis
The compound has a complex structure that includes a tert-butyl group, an azetidine ring, and an aminoethyl group . The InChI code for the compound is1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11/h8H,4-7,11H2,1-3H3
. Physical and Chemical Properties Analysis
The compound has several computed properties. It has a molecular weight of 200.28 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 4 . The exact mass and monoisotopic mass of the compound are both 200.152477885 g/mol . The topological polar surface area of the compound is 55.6 Ų .Scientific Research Applications
Synthesis and Modification
- Azetidine-2-carboxylic acid analogs, including tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate, have been synthesized for studying the influence of conformation on peptide activity. These chimeras serve as tools in peptide research (Sajjadi & Lubell, 2008).
As Building Blocks in Medicinal Chemistry
- Protected 3-haloazetidines are versatile building blocks in medicinal chemistry. The synthesis of high-value azetidine-3-carboxylic acid derivatives, including this compound, indicates their importance in the development of pharmaceutical compounds (Ji, Wojtas, & Lopchuk, 2018).
Development of Novel Compounds
- The synthesis of bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate and related intermediates, which share structural similarities with this compound, indicates their utility in creating novel compounds accessing chemical space complementary to piperidine ring systems (Meyers et al., 2009).
Stereochemistry and Alkylation Studies
- Research on the α-alkylation of N-((S)-1-phenylethyl)azetidine-2-carboxylic acid esters, related to this compound, demonstrates their relevance in producing optically active α-substituted azetidine-2-carboxylic acid esters. This is significant for understanding stereochemistry in complex organic compounds (Tayama, Nishio, & Kobayashi, 2018).
Cycloaddition Reactions
- The this compound and its derivatives are involved in cycloaddition reactions, essential for synthesizing complex organic molecules and developing novel pharmaceuticals (Yadav & Sriramurthy, 2005).
Role in Proline Metabolism and Protein Conformation
- Azetidine-2-carboxylic acid, a compound structurally related to this compound, is used in studies of proline metabolism and protein conformation, illustrating its potential in biochemical research (Verbruggen, van Montagu, & Messens, 1992).
Safety and Hazards
The compound is considered hazardous. It can cause severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate, also known as 1-Boc-3-aminoethylazetidine, is a chemical compound used in laboratory settings
Pharmacokinetics
It’s known that the compound is a liquid at room temperature and is stored in a refrigerator . These properties could influence its absorption and distribution in a biological system.
Action Environment
The compound is considered hazardous and may cause severe skin burns, eye damage, and respiratory irritation . Therefore, it should be handled with care, using protective gloves, clothing, and eye/face protection. It should be used only outdoors or in a well-ventilated area . These safety measures indicate that the compound’s action, efficacy, and stability could be influenced by environmental factors such as temperature, humidity, and exposure to light.
Properties
IUPAC Name |
tert-butyl 3-(2-aminoethyl)azetidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11/h8H,4-7,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQNQFOKZUQWWDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10659967 | |
Record name | tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10659967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898271-20-0 | |
Record name | 1,1-Dimethylethyl 3-(2-aminoethyl)-1-azetidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898271-20-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10659967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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